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Introduction
2-Fluorobutane (sec-butyl fluoride) is a halogenated hydrocarbon with potential applications in

various fields, including as a refrigerant, solvent, and intermediate in organic synthesis. A

thorough understanding of its thermophysical properties is crucial for process design, safety

analysis, and the development of new applications, particularly in the pharmaceutical and

chemical industries where precise control of fluid behavior is paramount. This technical guide

provides a comprehensive overview of the key thermophysical properties of liquid 2-
Fluorobutane, presenting critically evaluated data, detailed descriptions of relevant

experimental methodologies, and a logical workflow for their determination.

The data presented herein is primarily sourced from the National Institute of Standards and

Technology (NIST) / TRC Web Thermo Tables, which provides critically evaluated data based

on a comprehensive review of available literature.[1] While the specific experimental sources

for each data point are not detailed in the database, this guide outlines the standard, state-of-

the-art experimental techniques used to measure these fundamental properties.

Quantitative Data on Thermophysical Properties
The following tables summarize the temperature-dependent thermophysical properties of liquid

2-Fluorobutane in equilibrium with its vapor.
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Table 1: Density of Liquid 2-Fluorobutane[1]

Temperature (K) Density (g/cm³)

200 0.845

220 0.820

240 0.794

260 0.768

280 0.741

300 0.713

320 0.684

340 0.652

360 0.618

380 0.579

400 0.534

Table 2: Viscosity of Liquid 2-Fluorobutane[1]
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Temperature (K) Viscosity (mPa·s)

200 0.68

220 0.49

240 0.37

260 0.29

280 0.23

300 0.19

320 0.16

340 0.13

360 0.11

380 0.09

400 0.08

Table 3: Thermal Conductivity of Liquid 2-Fluorobutane[1]
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Temperature (K) Thermal Conductivity (W/m·K)

200 0.119

220 0.111

240 0.103

260 0.095

280 0.088

300 0.081

320 0.074

340 0.067

360 0.061

380 0.055

400 0.049

Table 4: Heat Capacity at Saturation Pressure of Liquid 2-Fluorobutane[1]
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Temperature (K) Heat Capacity (J/mol·K)

200 134.1

220 137.2

240 141.0

260 145.5

280 150.8

300 157.0

320 164.3

340 173.0

360 183.5

380 196.6

400 213.5

Experimental Protocols
While the specific experimental apparatus and procedures used to generate the data in the

tables above are not publicly detailed, this section describes the common and accepted

methodologies for measuring the thermophysical properties of liquids.

Density Measurement
1. Vibrating Tube Densitometry:

Principle: This technique is based on the principle that the natural frequency of a vibrating U-

shaped tube changes with the mass of the fluid it contains. A more dense fluid will result in a

lower vibration frequency.

Methodology:

The sample liquid is introduced into a thermostatically controlled, oscillating U-tube.
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The oscillation period of the U-tube is precisely measured electronically.

The density of the sample is calculated from the oscillation period using a pre-established

calibration with fluids of known density (e.g., dry air and pure water).

Temperature is precisely controlled throughout the measurement, as density is highly

temperature-dependent.

2. Pycnometry:

Principle: This gravimetric method involves determining the mass of a precise, known

volume of the liquid.

Methodology:

A glass vessel with a precisely known internal volume, called a pycnometer, is weighed

when empty, clean, and dry.

The pycnometer is then filled with the sample liquid, ensuring no air bubbles are present,

and brought to a constant, known temperature in a thermostatic bath.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (the difference between the

filled and empty weights) by the known volume of the pycnometer.

Viscosity Measurement
1. Capillary Viscometry:

Principle: This method is based on Poiseuille's law, which relates the viscosity of a fluid to

the time it takes for a known volume to flow through a capillary of known dimensions under a

given pressure head.

Methodology:

A glass capillary viscometer (e.g., an Ostwald or Ubbelohde viscometer) is filled with a

precise volume of the sample liquid.
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The viscometer is placed in a constant temperature bath to reach thermal equilibrium.

The liquid is drawn up one arm of the viscometer by suction.

The time taken for the liquid meniscus to fall between two etched marks is measured with

a stopwatch.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer's

calibration constant. The dynamic viscosity is then obtained by multiplying the kinematic

viscosity by the density of the liquid at the same temperature.

2. Rotational Viscometry:

Principle: This method measures the torque required to rotate a spindle immersed in the

sample liquid at a constant angular velocity. The resistance to this rotation is proportional to

the viscosity of the fluid.

Methodology:

A spindle of a specific geometry is attached to a motor and immersed in the sample liquid,

which is maintained at a constant temperature.

The spindle is rotated at a known speed.

The torque required to maintain this constant speed is measured by the instrument.

The dynamic viscosity is calculated from the measured torque, the rotational speed, and

the geometry of the spindle and sample container.

Thermal Conductivity Measurement
1. Transient Hot-Wire Method:

Principle: This is a highly accurate and widely used method. It involves monitoring the

temperature rise of a thin, electrically heated wire immersed in the liquid over a short period.

The rate of temperature increase is inversely related to the thermal conductivity of the

surrounding fluid.
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Methodology:

A thin platinum wire is submerged in the liquid sample within a thermostatically controlled

cell.

A step-wise voltage is applied to the wire, causing it to heat up and act as both a heat

source and a resistance thermometer.

The change in the wire's resistance, and therefore its temperature, is measured with high

precision as a function of time.

The thermal conductivity is determined from the slope of the temperature rise versus the

logarithm of time, based on the theory of transient heat conduction from a line source.

Heat Capacity Measurement
1. Differential Scanning Calorimetry (DSC):

Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference material as a function of temperature.

Methodology:

A small, accurately weighed amount of the liquid sample is sealed in a pan. An identical

empty pan serves as the reference.

Both the sample and reference pans are placed in the DSC instrument and subjected to a

controlled temperature program (e.g., a constant heating rate).

The instrument measures the differential heat flow to the sample and reference pans

required to maintain them at the same temperature.

The heat capacity of the sample is determined by comparing its heat flow signal to that of

a known standard (e.g., sapphire) run under the same conditions.

2. Method of Mixtures (Calorimetry):
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Principle: This classic method involves the transfer of a known quantity of heat to a

measured mass of the liquid and observing the resulting temperature change.

Methodology:

A known mass of the liquid is placed in a well-insulated container (calorimeter).

A known amount of heat is supplied to the liquid, either by an electric heater (electrical

method) or by adding a pre-heated solid of known heat capacity.

The initial and final equilibrium temperatures of the liquid are measured.

The heat capacity is calculated from the heat input, the mass of the liquid, and the

measured temperature change, after accounting for any heat absorbed by the calorimeter

itself.

Experimental and Logical Workflow
The determination of thermophysical properties often follows a logical sequence, as some

properties are required for the calculation of others. The following diagram illustrates a typical

workflow.
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Caption: A logical workflow for the experimental determination of thermophysical properties of a

liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WTT- Under Construction Page [wtt-pro.nist.gov]

To cite this document: BenchChem. [Thermophysical Properties of Liquid 2-Fluorobutane: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230682#thermophysical-properties-of-liquid-2-
fluorobutane]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1230682?utm_src=pdf-body-img
https://www.benchchem.com/product/b1230682?utm_src=pdf-custom-synthesis
https://wtt-pro.nist.gov/error_500.html
https://www.benchchem.com/product/b1230682#thermophysical-properties-of-liquid-2-fluorobutane
https://www.benchchem.com/product/b1230682#thermophysical-properties-of-liquid-2-fluorobutane
https://www.benchchem.com/product/b1230682#thermophysical-properties-of-liquid-2-fluorobutane
https://www.benchchem.com/product/b1230682#thermophysical-properties-of-liquid-2-fluorobutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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